Cas no 1199215-97-8 (1-Ethyl-4-nitro-1H-pyrazole-5-carbonyl chloride)

• Product Name: 1-Ethyl-4-nitro-1H-pyrazole-5-carbonyl chloride
• CAS No: 1199215-97-8
• MF: C₆H₆ClN₃O₃
• MW: 203.583139896393
• MDL: MFCD03421432
• CID: 1079108
• PubChem ID: 46779642
• Update Time: 2025-05-19

1-Ethyl-4-nitro-1H-pyrazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-nitro-1H-pyrazole-5-carbonyl chloride
• 2-ethyl-4-nitropyrazole-3-carbonyl chloride
• STL508737
• BBL037054
• AKOS005173208
• CS-0318729
• 1199215-97-8
• VS-13847
• 1-ethyl-4-nitropyrazole-5-carbonyl chloride
• MFCD03421432
• 1H-pyrazole-5-carbonyl chloride, 1-ethyl-4-nitro-
• ALBB-011365

• MDL： MFCD03421432
• Inchi： 1S/C6H6ClN3O3/c1-2-9-5(6(7)11)4(3-8-9)10(12)13/h3H,2H2,1H3
• InChI Key： SEGMBFUPXYZVNI-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=NN1CC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 203.0097688g/mol
• Monoisotopic Mass: 203.0097688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-Ethyl-4-nitro-1H-pyrazole-5-carbonyl chloride

Introduction to 1-Ethyl-4-Nitro-1H-Pyrazole-5-Carbonyl Chloride (CAS No. 1199215-97-8)

The compound 1-Ethyl-4-Nitro-1H-Pyrazole-5-Carbonyl Chloride (CAS No. 1199215-97-8) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound is characterized by its pyrazole ring system, which is a five-membered aromatic ring containing two nitrogen atoms. The presence of the nitro group (-NO₂) and the ethyl group (-CH₂CH₃) introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations.

Pyrazole derivatives have been extensively studied due to their versatile applications in drug discovery, agrochemicals, and materials science. The carbonyl chloride functional group in this compound further enhances its reactivity, making it an ideal precursor for the synthesis of amides, esters, and other derivatives. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, leveraging both traditional and modern techniques such as microwave-assisted synthesis and catalytic processes.

One of the most notable aspects of 1-Ethyl-4-Nitro-1H-Pyrazole-5-Carbonyl Chloride is its role in medicinal chemistry. The nitro group imparts strong electron-withdrawing effects, which can modulate the biological activity of the molecule. This property has been exploited in the development of potential anti-inflammatory agents and anticancer drugs. For instance, studies have shown that derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, highlighting its potential as a lead compound for drug development.

In addition to its medicinal applications, this compound has found utility in materials science. The pyrazole ring system is known for its ability to form stable coordination complexes with transition metals, making it a promising candidate for the development of new materials with unique electronic properties. Recent research has focused on incorporating this compound into metal-organic frameworks (MOFs) and other porous materials, which have applications in gas storage and catalysis.

The synthesis of 1-Ethyl-4-Nitro-1H-Pyrazole-5-Carbonyl Chloride typically involves a multi-step process that begins with the preparation of the corresponding pyrazole derivative. Key steps include nitration to introduce the nitro group and subsequent chlorination to form the carbonyl chloride functionality. Modern synthetic strategies often employ environmentally friendly conditions, such as solvent-free reactions or catalytic systems, to enhance efficiency and reduce waste.

From an analytical standpoint, this compound can be characterized using a variety of spectroscopic techniques. NMR spectroscopy provides detailed information about the electronic environment of the nuclei, while IR spectroscopy confirms the presence of functional groups such as the carbonyl chloride. Mass spectrometry further aids in determining the molecular weight and structural integrity of the compound.

Despite its numerous applications, there are challenges associated with handling 1-Ethyl-4-Nitro-1H-Pyrazole-5-Carbonyl Chloride. The carbonyl chloride group is highly reactive and can pose safety risks if not handled properly. Therefore, appropriate precautions must be taken during synthesis and manipulation to ensure safe working conditions.

In conclusion, 1-Ethyl-4-Nitro-1H-Pyrazole-5-Carbonyl Chloride (CAS No. 1199215-97-8) stands out as a versatile and valuable molecule in contemporary organic chemistry. Its unique structure and reactivity make it a key player in diverse fields ranging from drug discovery to materials science. As research continues to uncover new applications and synthetic pathways for this compound, its significance in both academic and industrial settings is expected to grow further.